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Compound of Interest

Compound Name: D-Ascorbic acid

Cat. No.: B576976 Get Quote

Essential Safety and Handling Guide for D-
Ascorbic Acid
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for the handling of D-Ascorbic acid, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling D-Ascorbic acid, the use of appropriate personal protective equipment is

crucial to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety glasses with side-

shields or goggles

Should conform to EN 166

(EU) or NIOSH (US)

standards. Use tight-fitting

goggles if dust is generated.[1]

Hand Protection Protective gloves

Nitrile rubber gloves with a

minimum thickness of 0.11 mm

are recommended.[2] This

material has a breakthrough

time of over 480 minutes.[2]

Always inspect gloves prior to

use and use proper glove

removal technique.

Body Protection Protective clothing

Wear suitable protective

clothing to prevent skin

contact.[1]

Respiratory Protection Respirator

In case of inadequate

ventilation or dust formation,

use a suitable respirator.[1] For

nuisance levels of dust, a type

N95 (US) or type P1 (EN 143)

dust mask can be used.

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential for maintaining the integrity of

D-Ascorbic acid and ensuring a safe laboratory environment.
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Aspect Procedure

Handling

- Avoid the formation or spread of dust in the air.

[2] - Ensure there is sufficient ventilation in the

area.[2] - Wash hands thoroughly after handling.

Storage
- Store in a cool, well-ventilated area.[2] - Keep

the container tightly closed. - Protect from light.

Incompatibilities - Strong oxidizing agents.[2] - Strong acids.[2]

Accidental Release and Disposal
In the event of a spill or for routine disposal, the following procedures should be followed to

mitigate any potential environmental contamination and ensure compliance with regulations.

Procedure Action

Accidental Release

- Refer to section 8 of the Safety Data Sheet

(SDS) for personal protection details.[2] - Do not

discharge into drains or rivers.[2] - For solid

spills, sweep up and place in a suitable

container for disposal. - For solutions, absorb

with an inert material and place in a chemical

waste container.

Disposal

- Dispose of waste in accordance with local,

state, and federal regulations. - Contaminated

packaging should be disposed of as unused

product.

Experimental Protocol: Weighing and Preparing a
Solution of D-Ascorbic Acid
This protocol outlines the essential steps for safely weighing D-Ascorbic acid powder and

preparing a solution.

Materials:
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D-Ascorbic acid

Analytical balance

Weighing paper or boat

Spatula

Beaker

Appropriate solvent (e.g., deionized water)

Graduated cylinder

Magnetic stir bar and stir plate

Personal Protective Equipment (as specified above)

Procedure:

Preparation:

Ensure the work area (e.g., laboratory bench, fume hood) is clean and uncluttered.

Don the appropriate PPE, including safety glasses, lab coat, and nitrile gloves.

Weighing:

Place a piece of weighing paper or a weighing boat on the analytical balance and tare the

balance.

Carefully use a clean spatula to transfer the desired amount of D-Ascorbic acid powder

onto the weighing paper/boat. Avoid creating dust.

Record the exact mass of the D-Ascorbic acid.

Dissolution:

Place a magnetic stir bar in a beaker of the appropriate size.
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Carefully transfer the weighed D-Ascorbic acid into the beaker.

Using a graduated cylinder, measure the required volume of solvent.

Slowly add the solvent to the beaker containing the D-Ascorbic acid.

Place the beaker on a magnetic stir plate and stir until the solid is completely dissolved.

Final Steps:

Once dissolved, the solution is ready for use.

Clean the spatula and any other used equipment.

Dispose of the weighing paper and any contaminated materials in the appropriate waste

container.

Wash hands thoroughly after completing the procedure.

Safe Handling Workflow for D-Ascorbic Acid
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Caption: Workflow for the safe handling of D-Ascorbic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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